(2-Methoxyethylsulfonimidoyl)benzene

Catalog No.
S8391540
CAS No.
M.F
C9H13NO2S
M. Wt
199.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(2-Methoxyethylsulfonimidoyl)benzene

Product Name

(2-Methoxyethylsulfonimidoyl)benzene

IUPAC Name

imino-(2-methoxyethyl)-oxo-phenyl-λ6-sulfane

Molecular Formula

C9H13NO2S

Molecular Weight

199.27 g/mol

InChI

InChI=1S/C9H13NO2S/c1-12-7-8-13(10,11)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3

InChI Key

WOOZIQXKEZJLDU-UHFFFAOYSA-N

SMILES

COCCS(=N)(=O)C1=CC=CC=C1

Canonical SMILES

COCCS(=N)(=O)C1=CC=CC=C1

(2-Methoxyethylsulfonimidoyl)benzene is an organic compound characterized by its unique structure, which includes a benzene ring substituted with a sulfonimidoyl group and a methoxyethyl moiety. The presence of the sulfonimidoyl group imparts distinct chemical properties, making this compound of interest in various fields, including medicinal chemistry and materials science. The compound's formula can be represented as C₉H₁₃N₃O₂S, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

The chemical reactivity of (2-Methoxyethylsulfonimidoyl)benzene is influenced by the functional groups present. It can participate in several types of reactions:

  • Electrophilic Substitution Reactions: The benzene ring can undergo electrophilic aromatic substitution, where the sulfonimidoyl group may direct incoming substituents to specific positions on the ring. The nature of the substituent will determine whether ortho, meta, or para products are favored .
  • Nucleophilic Substitution Reactions: The sulfonimidoyl group can act as a leaving group in nucleophilic substitution reactions, allowing for further functionalization of the molecule .
  • Redox Reactions: The presence of nitrogen and sulfur allows for potential redox activity, particularly under specific conditions that could facilitate oxidation or reduction processes .

Research indicates that compounds containing sulfonamidyl groups exhibit various biological activities. (2-Methoxyethylsulfonimidoyl)benzene may possess:

  • Antimicrobial Properties: Similar compounds have shown efficacy against bacterial strains, suggesting potential applications in developing new antibiotics .
  • Anti-inflammatory Effects: Some sulfonamide derivatives have demonstrated anti-inflammatory activities in vivo, which could be relevant for therapeutic applications in treating inflammatory diseases .
  • Antioxidant Activity: Compounds with similar structural motifs have been evaluated for their ability to scavenge free radicals, indicating possible protective effects against oxidative stress .

The synthesis of (2-Methoxyethylsulfonimidoyl)benzene can be achieved through various methods:

  • Direct Sulfonamidation: This method involves reacting an appropriate benzene derivative with a sulfonamide reagent under acidic or basic conditions to introduce the sulfonimidoyl group.
  • Functional Group Modification: Starting from methoxyethyl derivatives of benzene, one can introduce the sulfonimidoyl group through nucleophilic substitution or other coupling reactions involving sulfonyl chlorides or related reagents.
  • Multi-step Synthesis: A more complex synthesis may involve multiple steps including nitration, reduction, and subsequent functionalization to achieve the desired structure .

(2-Methoxyethylsulfonimidoyl)benzene has potential applications in several areas:

  • Pharmaceutical Development: Its biological activity suggests it could be developed into a drug candidate for treating infections or inflammatory conditions.
  • Material Science: The compound's unique properties may lend themselves to applications in polymers or as additives in materials science.
  • Chemical Reagents: It may serve as a reagent in organic synthesis due to its reactive functional groups.

Studies on (2-Methoxyethylsulfonimidoyl)benzene's interactions with biological systems could provide insights into its mechanism of action. Potential areas for investigation include:

  • Protein Binding Studies: Understanding how this compound interacts with proteins could elucidate its biological effects.
  • Metabolic Pathway Analysis: Investigating how this compound is metabolized in vivo could reveal its pharmacokinetic properties and safety profile.

Several compounds share structural similarities with (2-Methoxyethylsulfonimidoyl)benzene. Here are some notable examples:

Compound NameStructure TypeUnique Features
Benzene SulfonamideSulfonamideKnown for antibacterial properties
4-MethoxybenzenesulfonamideSulfonamideExhibits anti-inflammatory activity
2-AminoethylbenzenesulfonamideAmino-substituted SulfonamideEnhanced solubility and potential neuroprotective effects

These compounds highlight the versatility and potential applications of sulfonamide derivatives while emphasizing the unique characteristics imparted by the methoxyethyl substituent in (2-Methoxyethylsulfonimidoyl)benzene.

XLogP3

2.3

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

199.06669983 g/mol

Monoisotopic Mass

199.06669983 g/mol

Heavy Atom Count

13

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